Cas no 903555-95-3 (tert-butyl N-(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate
• CAS No: 903555-95-3
• MF: C₁₄H₁₈BrNO₂
• MW: 312.202223300934
• MDL: MFCD24393247
• CID: 4936438
• PubChem ID: 58247994
• Update Time: 2025-06-11

tert-butyl N-(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate
• tert-butyl N-(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate
• tert-butyl N-(5-bromoindan-1-yl)carbamate
• t-Butyl (5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate
• tert-butyl (5-bromo-2,3-dihydro-1H-inden-1-yl)-carbamate
• 1,1-Dimethylethyl N-(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate (ACI)
• Carbamic acid, (5-bromo-2,3-dihydro-1H-inden-1-yl)-, 1,1-dimethylethyl ester (9CI)
• 5-Bromo-N-(tert-butoxycarbonyl)-2,3-dihydro-1H-inden-1-amine
• LFSNVJDYBBIPHH-UHFFFAOYSA-N
• DB-115211
• MFCD24393247
• SB49901
• 903555-95-3
• SCHEMBL5269808
• tert-butyl(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate
• AS-36609
• AKOS027329603
• EN300-6898751

• MDL： MFCD24393247
• Inchi： 1S/C14H18BrNO2/c1-14(2,3)18-13(17)16-12-7-4-9-8-10(15)5-6-11(9)12/h5-6,8,12H,4,7H2,1-3H3,(H,16,17)
• InChI Key： LFSNVJDYBBIPHH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC2NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.05209g/mol
• Monoisotopic Mass: 311.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on tert-butyl N-(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate

Introduction to Tert-butyl N-(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate (CAS No. 903555-95-3)

Tert-butyl N-(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate, with the chemical formula C₁₃H₁₃BrNO₂ and CAS number 903555-95-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and features a substituted indene core, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a tert-butyl group enhances its stability and reactivity, while the 5-bromo substituent provides a handle for further functionalization. Its unique structural attributes have garnered attention in recent years, particularly in the development of novel therapeutic agents.

The synthesis of Tert-butyl N-(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate involves a multi-step process that typically begins with the bromination of 2,3-dihydroindene followed by carbamate formation. The tert-butyl group is introduced through an acylation reaction, which not only stabilizes the molecule but also facilitates subsequent modifications. This synthetic route has been optimized to ensure high yields and purity, making it suitable for industrial-scale production.

In recent years, there has been growing interest in indene derivatives due to their potential biological activities. The structural motif of indene is found in several natural products and pharmaceuticals, which underscores its importance in medicinal chemistry. Tert-butyl N-(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate has been explored as a precursor in the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. Its versatility makes it a preferred choice for researchers looking to develop new drug candidates.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. The bromine atom at the 5-position allows for further derivatization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures that can interact with biological targets with high specificity. For instance, researchers have utilized Tert-butyl N-(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate to synthesize indene-based inhibitors of kinases and other enzymes implicated in cancer progression.

The pharmaceutical industry has been particularly keen on exploring indene derivatives due to their favorable pharmacokinetic properties. Studies have shown that compounds incorporating the indene scaffold exhibit good oral bioavailability and metabolic stability. These characteristics are crucial for drug candidates intended for clinical use. Tert-butyl N-(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate has been used in several preclinical studies to evaluate its potential as a lead compound for further development.

Advances in computational chemistry have also played a significant role in understanding the behavior of Tert-butyl N-(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which further elucidate the structure-function relationships.

The development of novel synthetic methodologies has been another area where Tert-butyl N-(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate has made significant contributions. Catalytic processes have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. Such advancements align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

In conclusion, Tert-butyl N-(5-bromo-2,3-dihydro-1H-inden-1-yl)carbamate (CAS No. 903555-95-3) is a versatile and important compound in pharmaceutical chemistry. Its unique structure and reactivity make it a valuable tool for drug discovery and development. With ongoing research focusing on its applications in various therapeutic areas, this compound is poised to play a crucial role in future medical advancements.